(E)-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-(5-methylsulfonyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C14H15N3O3S3/c1-23(19,20)17-7-6-11-12(9-17)22-14(15-11)16-13(18)5-4-10-3-2-8-21-10/h2-5,8H,6-7,9H2,1H3,(H,15,16,18)/b5-4+
• InChI Key: CTMRQWZFFQLYEC-SNAWJCMRSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CS(=O)(=O)N1CCC2=C(C1)SC(=N2)NC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C14H15N3O3S3
• Molecular Weight: 369.5 g/mol

Description

(E)-N-(5-(methylsulfonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C14H15N3O3S3 and its molecular weight is 369.47. The purity is usually 95%.
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Scientific Research Applications

Tyrosine Kinase Inhibitors

Research into tyrosine kinase inhibitors, which share a structural motif with the compound of interest, demonstrates their potential in targeting specific proteins involved in cancer cell growth and proliferation. One study focuses on 4-anilinoquinazoline- and 4-anilinopyrido[3,4-d]pyrimidine-6-acrylamides as pan-erbB tyrosine kinase inactivators, highlighting their role in irreversible inhibition and increased solubility through modifications at the Michael acceptor unit, suggesting applications in cancer therapy (Smaill et al., 2001).

Biochemical Impacts on Agricultural Pests

Another study explores the synthesis of sulfonamide thiazole derivatives as potential insecticidal agents against the cotton leafworm, illustrating the compound's relevance in developing new agrochemicals to enhance crop protection (Soliman et al., 2020).

Heterocyclic Dye Synthesis

The synthesis of disperse and cationic dyes from related compounds for application on polyamide and acrylic fibers reveals the utility of such chemicals in the textile industry, improving fabric properties through targeted dyeing processes (Barni et al., 1985).

Antimicrobial Agents

Research into novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones showcases the antimicrobial potential of such compounds, indicating potential applications in developing new antibiotics or disinfectants to combat bacterial and fungal infections (Elgemeie et al., 2017).

Isothiazolopyridine Derivatives

The synthesis and evaluation of isothiazolopyridines, pyridothiazines, and pyridothiazepines highlight their valuable biological activities, which could include pharmaceutical applications targeting various diseases based on their bioactive profiles (Youssef et al., 2012).

Mechanism of Action

Target of action

The compound contains a thiazolo[5,4-c]pyridine moiety, which is a type of indole derivative . Indole derivatives have been found to bind with high affinity to multiple receptors , suggesting that this compound might also interact with various targets.

Mode of action

The mode of action of this compound is likely to involve interactions with its targets at the molecular level. For example, it might bind to a receptor, altering its conformation and modulating its activity .

Biochemical pathways

The compound could potentially affect various biochemical pathways due to the broad range of biological activities exhibited by indole derivatives, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .

Result of action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Given the wide range of activities exhibited by indole derivatives , it could potentially have diverse effects.